Cas no 35195-78-9 (3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid)

3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid structure
35195-78-9 structure
Product Name:3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid
CAS No:35195-78-9
MF:C16H10ClNO2S
MW:315.774101734161
CID:919998
PubChem ID:215196
Update Time:2025-04-19

3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid
    • 35195-78-9
    • Benzoic acid, 3-(4-(4-chlorophenyl)-2-thiazolyl)-
    • DTXSID00188690
    • 3-(4-p-Chlorphenyl-2-thiazolyl)-benzoesaeure
    • 3-(4-(4-Chlorophenyl)-2-thiazolyl)benzoic acid
    • 3-(4-p-Chlorphenyl-2-thiazolyl)-benzoesaeure [German]
    • AKOS012848589
    • SCHEMBL7215552
    • Inchi: 1S/C16H10ClNO2S/c17-13-6-4-10(5-7-13)14-9-21-15(18-14)11-2-1-3-12(8-11)16(19)20/h1-9H,(H,19,20)
    • InChI Key: YKMSZGUJLCJGLR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CSC(C2C=CC=C(C(=O)O)C=2)=N1

Computed Properties

  • Exact Mass: 315.0122
  • Monoisotopic Mass: 315.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.389
  • Boiling Point: 550.4°C at 760 mmHg
  • Flash Point: 286.6°C
  • Refractive Index: 1.658
  • PSA: 50.19
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